![molecular formula C17H15N3OS B2384536 N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)cyclopropanecarboxamide CAS No. 863594-03-0](/img/structure/B2384536.png)
N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)cyclopropanecarboxamide, also known as MTCP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. MTCP has been extensively studied for its potential therapeutic applications, including its use as an anticancer agent.
Scientific Research Applications
Antitumor Activity
Thiazolo[3,2-a]pyrimidines, a class of compounds similar to the one , have been shown to have high antitumor activity . This suggests that your compound could potentially be used in the development of new anticancer drugs.
Antibacterial Activity
Compounds with a similar structure have demonstrated antibacterial activity . This could mean that your compound might be effective against certain types of bacteria.
Anti-inflammatory Activity
These compounds have also been found to have anti-inflammatory activities . This suggests another potential application in the treatment of inflammatory diseases.
Drug Design
The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target . This makes your compound a promising scaffold for the design of new medicines.
Inhibitors of DNA Gyrase
Some representatives of this class of compounds are inhibitors of DNA gyrase . DNA gyrase is an enzyme that introduces supercoiling into DNA. Inhibitors of this enzyme can be used as antibiotics or anticancer agents.
SARS-CoV-2 Glycoprotein Inhibitors
It has been established that some representatives of this class of compounds are inhibitors of SARS-CoV-2 glycoprotein . This suggests a potential application in the treatment of COVID-19.
Functional Organic Materials
These compounds also have many other useful properties – in particular, they are valuable functional organic materials . This suggests potential applications in the field of materials science.
Antimicrobial Activity
The sulfonic acid group in the phenyl ring did not seem to have a remarkable contribution to the antibacterial inhibition by compounds . However, strong electron-withdrawing group such as nitro may have improved their effect against Gram-negative bacteria .
Mechanism of Action
Target of Action
The primary target of this compound is the Phosphoinositide 3-Kinase (PI3K) . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which in turn are involved in cancer .
Mode of Action
This compound exhibits strong inhibitory activity against PI3K . The structure−activity relationships (SAR) study showed that sulfonamide functionality was important for PI3Kα inhibitory activity . The N-heterocyclic core of the compound was directly involved in the binding to the kinase through key hydrogen bonds interaction .
Biochemical Pathways
The inhibition of PI3K leads to a decrease in the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a key component of the PI3K pathway. This results in the inhibition of downstream AKT signaling, which plays a critical role in promoting cell survival and growth .
Result of Action
The compound’s inhibition of PI3K leads to a decrease in cell survival and growth signaling, potentially leading to the death of cancer cells . This makes it a promising candidate for the development of new anticancer drugs .
properties
IUPAC Name |
N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]cyclopropanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3OS/c1-10-4-5-12(9-14(10)19-15(21)11-6-7-11)16-20-13-3-2-8-18-17(13)22-16/h2-5,8-9,11H,6-7H2,1H3,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVGJAPQYFLIFEO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=C(S2)N=CC=C3)NC(=O)C4CC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.